Cas no 1352490-43-7 (3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)aniline)

• Product Name: 3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)aniline
• CAS No: 1352490-43-7
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5059239
• Update Time: 2025-07-19

3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)aniline
• 3-(5,6,7,8-Tetrahydro-imidazo[1,2-a]pyridin-3-yl)-phenylamine

• Inchi： 1S/C13H15N3/c14-11-5-3-4-10(8-11)12-9-15-13-6-1-2-7-16(12)13/h3-5,8-9H,1-2,6-7,14H2
• InChI Key： RWLMTZVZIRJIJQ-UHFFFAOYSA-N
• SMILES： N12C(C3C=CC=C(C=3)N)=CN=C1CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8

Additional information on 3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)aniline

Comprehensive Overview of 3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)aniline (CAS No. 1352490-43-7): Properties, Applications, and Research Insights

The compound 3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)aniline (CAS No. 1352490-43-7) is a structurally unique heterocyclic amine that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines an imidazo[1,2-a]pyridine core with an aniline substituent, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the rising demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule modulators has intensified, with CAS 1352490-43-7 emerging as a candidate due to its balanced lipophilicity and hydrogen-bonding capacity. Computational studies suggest its suitability for fragment-based drug design (FBDD), aligning with the industry's shift toward AI-driven molecular optimization. The compound's tetrahydroimidazopyridine moiety is also being explored for CNS permeability, a critical factor in neurodegenerative disease research.

From a synthetic chemistry perspective, 3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)aniline offers multiple sites for functionalization, enabling the development of structure-activity relationship (SAR) libraries. This adaptability addresses the growing need for diverse chemical space exploration in hit-to-lead campaigns. Analytical techniques like LC-MS and NMR confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

Environmental and regulatory considerations are increasingly shaping compound selection, and CAS 1352490-43-7 demonstrates favorable green chemistry metrics in solvent recovery and atom economy. Its stability under physiological pH conditions further enhances its appeal for prodrug development, a trending topic in formulation science. Researchers are also investigating its potential in photocatalysis, leveraging its electron-rich aromatic system.

The commercial availability of 3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)aniline through specialized suppliers has accelerated its adoption in high-throughput screening (HTS). As precision medicine advances, this compound's role in personalized therapeutic development is being validated through collaborative studies between academia and biotech firms. Its IP landscape remains open for novel applications, offering opportunities for patent diversification.

Ongoing research into CAS 1352490-43-7 derivatives highlights their efficacy in modulating GPCR targets, particularly in metabolic disorder pathways. The compound's logP and TPSA values (experimentally determined as 2.1 and 41 Ų, respectively) position it favorably for oral bioavailability optimization—a key focus area in modern pharmacokinetics. These attributes align with current industry priorities like first-pass metabolism reduction and CYP450 interaction mitigation.

In material science, the planar imidazo[1,2-a]pyridine unit of this compound shows promise for organic electronic applications, particularly in OLED emissive layers. Its thermal stability (decomposition point >250°C) and charge transport properties are under investigation for next-generation flexible electronics. This multidisciplinary potential reflects the compound's relevance in answering contemporary scientific challenges.